![molecular formula C15H20O B8459424 2-Methyl-3-[4-(2-methylbutan-2-yl)phenyl]prop-2-enal CAS No. 67468-55-7](/img/structure/B8459424.png)
2-Methyl-3-[4-(2-methylbutan-2-yl)phenyl]prop-2-enal
Cat. No. B8459424
M. Wt: 216.32 g/mol
InChI Key: VYLZDKRGDLITAA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04202894
Procedure details
162.2 g of p-tert.amyl-benzaldehyde are added under nitrogen gasification to a solution of 1.56 g of potassium hydroxide in 113 ml of methanol and 48.8 g of propionaldehyde are subsequently added dropwise at 40° C. over a period of 6 hours. The mixture is subsequently stirred at 40° C. for an additional hour, 2 ml of acetic acid are added and the mixture is concentrated on a rotary evaporator. The oily suspension is taken up in ether, washed neutral with water, dried and evaporated. By distillation there is obtained pure 3-(p-tert.amyl-phenyl)-2-methyl-acrolein of boiling point 117°-120° C./0.035 Torr.
Identifiers
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REACTION_CXSMILES
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[C:1]([C:6]1[CH:13]=[CH:12][C:9]([CH:10]=O)=[CH:8][CH:7]=1)([CH2:4][CH3:5])([CH3:3])[CH3:2].[OH-].[K+].[CH:16](=[O:19])[CH2:17][CH3:18].C(O)(=O)C>CO>[C:1]([C:6]1[CH:13]=[CH:12][C:9]([CH:10]=[C:17]([CH3:18])[CH:16]=[O:19])=[CH:8][CH:7]=1)([CH2:4][CH3:5])([CH3:3])[CH3:2] |f:1.2|
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Inputs
Step One
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Name
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Quantity
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162.2 g
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Type
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reactant
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Smiles
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C(C)(C)(CC)C1=CC=C(C=O)C=C1
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Name
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Quantity
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1.56 g
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Type
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reactant
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Smiles
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[OH-].[K+]
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Name
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Quantity
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48.8 g
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Type
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reactant
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Smiles
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C(CC)=O
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Name
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Quantity
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113 mL
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Type
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solvent
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Smiles
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CO
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Step Two
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Name
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Quantity
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2 mL
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Type
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reactant
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Smiles
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C(C)(=O)O
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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40 °C
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Stirring
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Type
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CUSTOM
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Details
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The mixture is subsequently stirred at 40° C. for an additional hour
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
ADDITION
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Type
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ADDITION
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Details
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are subsequently added dropwise at 40° C. over a period of 6 hours
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Duration
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6 h
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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the mixture is concentrated on a rotary evaporator
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WASH
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Type
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WASH
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Details
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washed neutral with water
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CUSTOM
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Type
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CUSTOM
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Details
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dried
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CUSTOM
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Type
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CUSTOM
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Details
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evaporated
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DISTILLATION
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Type
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DISTILLATION
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Details
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By distillation there
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Outcomes
Product
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Name
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Type
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product
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Smiles
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C(C)(C)(CC)C1=CC=C(C=C1)C=C(C=O)C
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
